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Acetyl Chloride: Key Properties & Hazards

Acetyl chloride is a highly reactive acetylating agent that is extremely moisture-sensitive, reacting violently

with water. Understanding its properties is the first step to safe handling.

Table 1: Physical and Chemical Properties [1] [2] [3]

Property Value / Description

Molecular
Formula

C2H3ClO / CH3COCl [2] [3]

Appearance Colorless, fuming liquid [1] [2]

Odor Pungent, sharp [1] [4]

Boiling Point 52 °C (126 °F) [1] [2]

Density 1.104 g/mL at 25°C [2] [4]

Flash Point 4 °C (39 °F) - Highly Flammable [2] [5] [3]
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Property Value / Description

Water Reactivity Reacts violently, decomposing into acetic acid and hydrogen chloride gas [1] [2]
[5]

Table 2: Key Hazard Classifications [5] [3]

Hazard GHS Signal Word & Statements

Flammability Danger - H225: Highly flammable liquid and vapour [5] [3].

Corrosivity Danger - H314: Causes severe skin burns and eye damage [5] [3].

Health Effects H335: May cause respiratory irritation [5].

Frequently Asked Questions (FAQs)

Q1: Why does acetyl chloride produce white fumes in air, and
what are they?

The "white fumes" are a visible sign of hydrolysis. Upon contact with atmospheric moisture, acetyl chloride

reacts violently, generating a corrosive mist of hydrogen chloride (HCl) and acetic acid [2] [4]. This

indicates a release of hazardous vapor.

Q2: What is the primary safety consideration when storing acetyl
chloride?

The paramount consideration is excluding moisture. Keep containers tightly sealed in a cool, well-

ventilated place, and store under an inert atmosphere if possible [1] [5] [3]. Its high flammability also

requires keeping it away from heat and ignition sources [5].
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Q3: What type of personal protective equipment (PPE) is
required?

Eye/Face Protection: Tightly fitting safety goggles and a face shield (8-inch minimum) [5].

Skin Protection: Wear butyl rubber gloves (minimum thickness 0.3 mm) and a complete chemical-
resistant suit [5].

Respiratory Protection: In poorly ventilated areas, use a full-face respirator with appropriate
cartridges or a supplied-air system [5].

Troubleshooting Common Experimental Issues

Problem: Unexpected Vigorous Reaction or Fuming

Cause: The most common cause is inadvertent exposure to moisture. Sources can include humid air,
inadequately dried glassware, solvents with high water content, or reagents (like alcohols) that

contain water [1] [2].
Solution:

Ensure Anhydrous Conditions: Perform reactions under an inert atmosphere (e.g., nitrogen
or argon) using standard Schlenk-line techniques [1].

Dry All Equipment: Heat glassware in an oven (e.g., >100°C) and allow it to cool in a
desiccator or under an inert gas purge.

Use Dry Solvents: Employ solvents of anhydrous grade, and further dry them using
appropriate molecular sieves or distillation techniques.

Problem: Low Yield of Acetylated Product (Ester or Amide)

Cause 1: Hydrolysis of acetyl chloride. If moisture is present, acetyl chloride will be consumed by
water instead of your target reagent (alcohol or amine) [2].

Solution 1: Strictly follow the moisture-control protocols above. Consider adding a drying tube filled
with calcium chloride to the reaction apparatus to exclude atmospheric moisture.

Cause 2: Scavenging of the HCl by-product. The hydrogen chloride gas produced can protonate
amines, inhibiting the reaction.

Solution 2: Use an appropriate base as an acid scavenger. Add a tertiary amine (e.g., triethylamine
or pyridine) to your reaction mixture to neutralize the HCl and drive the reaction forward [2].
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Problem: Discoloration or Decomposition of Reaction Mixture

Cause: Acetyl chloride is incompatible with many common materials, including strong oxidizing
agents, strong bases, and metals like common steel [5] [4].

Solution: Ensure all equipment and reagents are compatible. Use glass and PTFE (Teflon) for all
components that contact acetyl chloride. Avoid using metal spatulas or stir bars that are not

corrosion-resistant.

Safety Protocols & Emergency Procedures

Spill Response:

Do NOT use water or a water jet [5].

Contain the spill with non-combustible absorbent materials like sand, dry earth, or vermiculite
[5].

Collect the absorbed material into a suitable container for disposal according to local
regulations [5].

Fire Fighting:

Suitable Extinguishing Media: Dry powder, dry sand, or alcohol-resistant foam [5] [3].
Special Hazard: Fire will produce toxic and corrosive gases, including hydrogen chloride and

carbon oxides [5]. Wear self-contained breathing apparatus (SCBA).

First Aid:

Inhalation: Immediately move the person to fresh air [5].

Skin Contact: Remove contaminated clothing and shoes immediately. Wash the skin
thoroughly with plenty of water [5].

Eye Contact: Rinse cautiously with water for at least 15 minutes, holding the eyelids open.
Seek immediate medical attention [5].

Acetyl Chloride Hydrolysis & Handling Pathway

The diagram below visualizes the critical reaction with water and the core principles for safe handling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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